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Compound of Interest

Compound Name: Benzyl benzoate-d5

Cat. No.: B12400445

Essential Safety and Handling Guide for Benzyl
Benzoate-d5

This guide provides immediate safety, operational, and disposal protocols for researchers,
scientists, and drug development professionals handling Benzyl benzoate-d5. The following
procedures are designed to ensure safe laboratory practices and minimize exposure risk.

Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling Benzyl benzoate-d5 to prevent skin and eye contact,
and inhalation.
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PPE Category Recommended Equipment

) Chemical splash goggles or safety glasses with
Eye/Face Protection ] )
side protection.[1][2]

Wear suitable chemical-resistant gloves (e.g.,
) nitrile rubber). Dispose of contaminated gloves
Hand Protection _ _
after use in accordance with good laboratory

practices.[3]

Lab coat or other protective clothing to prevent
Skin and Body Protection skin exposure.[1][4] In case of a large spill, a full

suit may be necessary.[1]

Work in a well-ventilated area or under a
) ) chemical fume hood.[1][5] If ventilation is
Respiratory Protection ) o i
insufficient or for large spills, use an

approved/certified vapor respirator.[1]

Health and Safety Data

Benzyl benzoate-d5 is harmful if swallowed and is toxic to aquatic life with long-lasting effects.
[6][7][8] The primary hazards are associated with the benzyl benzoate molecule; the deuterium
labeling is not expected to significantly alter its chemical reactivity.

Hazard Classification GHS Statements

Acute Toxicity (Oral) H302: Harmful if swallowed.[6]

H411: Toxic to aquatic life with long lasting

Hazardous to the Aquatic Environment (Chronic)
effects.[6][7]
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Physical and Chemical Properties Value
Physical State Liquid.[1]
Flash Point 147.8°C (298°F) (Closed Cup).[1]
Auto-ignition Temperature 480°C (896°F).[1][5]

B Insoluble in cold water. Soluble in methanol,
Solubility

acetone, and n-octanol.[1]

Incompatibilities Reactive with strong oxidizing agents.[1][5][6]

Operational Plan: Step-by-Step Handling
Procedures

1.

Preparation and Weighing:
Ensure that an eyewash station and safety shower are readily accessible.[1]

Perform all handling operations within a certified chemical fume hood to ensure adequate
ventilation.[1][6]

Don all required PPE as specified in the table above.

If weighing a solid form, use a tared weigh boat or paper. For liquids, use a tared, sealed
container.

Minimize the creation of dust or aerosols.
. Dissolving and Transferring:

When dissolving, slowly add the Benzyl benzoate-d5 to the appropriate solvent in a suitable
container.

Use a properly labeled, sealed container for transfers.

Ground all equipment containing the material to prevent static discharge.[1]
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3. Spills and Emergency Procedures:

o Small Spills: Absorb the spill with an inert material (e.g., sand, diatomaceous earth) and
place it in a suitable, closed container for disposal.[1][4][5]

o Large Spills: Evacuate the area.[4][6] Wear a full suit, vapor respirator, boots, and gloves.[1]
Contain the spill and collect the material for disposal.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1][9]

» Skin Contact: Immediately flush skin with plenty of water.[1] Remove contaminated clothing.

[1]

¢ Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration.
Seek medical attention.[1]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
advice.[3][9]

Disposal Plan

» Dispose of Benzyl benzoate-d5 and any contaminated materials as hazardous waste.[3]
o Collect waste in a properly labeled, sealed, and appropriate container.

» Do not dispose of it down the drain or into the environment.[3][5]

o Follow all local, regional, and national regulations for chemical waste disposal.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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